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Compound of Interest

Compound Name: Corynecin |

Cat. No.: B1633273

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed safety precautions, handling protocols, and relevant data for
the use of Corynecin | in a laboratory setting. Due to the limited availability of a specific Safety
Data Sheet (SDS) for Corynecin I, the safety guidelines provided are largely based on those
for chloramphenicol, a structurally and functionally similar compound.[1][2][3] It is imperative to
handle Corynecin | with the utmost care, assuming it possesses hazards similar to
chloramphenicol.

Product Information and Physical Data

Corynecin | is a naturally occurring antibiotic belonging to the chloramphenicol-like acyl
nitrophenylpropylamine complex.[1][4] It is produced by Corynebacterium hydrocarboclastus
and exhibits activity against both Gram-positive and Gram-negative bacteria.[1][4][5]

Table 1: Physicochemical and Efficacy Data of Corynecin | and Chloramphenicol
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Property Corynecin | Chloramphenicol

Dechlorochloramphenicol, )
Synonyms ] ] Chloromycetin
Didechloramphenicol

CAS Number 4423-58-9[1] 56-75-7[6]
Molecular Formula C11H14N20s[1] C11H12CI2N205[6]
Molecular Weight 254.2 g/mol [1] 323.13 g/mol [6]
Appearance White solid[1] Solid[6]

Soluble in ethanol, methanol, N
Water solubility: 2.5 g/L (25°C)

Solubility DMF, or DMSO. Poor water 6]
solubility.[1]
Storage -20°C[1][4] Room temperature[7]

5.2-83 for S. sonnei, P.
MIC Values (ug/mL) vulgaris, K. pneumoniae, and Not specified in search results

S. aureus|[2]

5 g/kg (subcutaneous)[8], 171

LD50 (Rat) No data available )
mg/kg (intravenous)[8]

Hazard Identification and Safety Precautions

As a chloramphenicol analogue, Corynecin I should be handled as a hazardous substance.
The hazards associated with chloramphenicol include:

o Carcinogenicity: Suspected of causing cancer.
e Reproductive Toxicity: Suspected of damaging fertility or the unborn child.
2.1. Personal Protective Equipment (PPE)

Standard laboratory PPE is mandatory when handling Corynecin 1. This includes, but is not
limited to:

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


http://www.uniscience.co.kr/BioAustralis/BIA-C1480-DS.pdf
https://www.fishersci.co.uk/store/msds?partNumber=10255203&productDescription%3DChloramphenicol+%28Crystalline+Powder%29%2C+97%25+100g&countryCode=GB&language=en
http://www.uniscience.co.kr/BioAustralis/BIA-C1480-DS.pdf
https://www.fishersci.co.uk/store/msds?partNumber=10255203&productDescription%3DChloramphenicol+%28Crystalline+Powder%29%2C+97%25+100g&countryCode=GB&language=en
http://www.uniscience.co.kr/BioAustralis/BIA-C1480-DS.pdf
https://www.fishersci.co.uk/store/msds?partNumber=10255203&productDescription%3DChloramphenicol+%28Crystalline+Powder%29%2C+97%25+100g&countryCode=GB&language=en
http://www.uniscience.co.kr/BioAustralis/BIA-C1480-DS.pdf
https://www.fishersci.co.uk/store/msds?partNumber=10255203&productDescription%3DChloramphenicol+%28Crystalline+Powder%29%2C+97%25+100g&countryCode=GB&language=en
http://www.uniscience.co.kr/BioAustralis/BIA-C1480-DS.pdf
https://www.fishersci.co.uk/store/msds?partNumber=10255203&productDescription%3DChloramphenicol+%28Crystalline+Powder%29%2C+97%25+100g&countryCode=GB&language=en
http://www.uniscience.co.kr/BioAustralis/BIA-C1480-DS.pdf
https://agscientific.com/products/antibiotics/antibiotics-c/corynecin-i-1-mg.html
https://cdn.gbiosciences.com/pdfs/msds/HCS%202024/RC-168.pdf
https://www.caymanchem.com/product/23237/corynecin-i
https://pubchem.ncbi.nlm.nih.gov/compound/Chloramphenicol
https://pubchem.ncbi.nlm.nih.gov/compound/Chloramphenicol
https://www.benchchem.com/product/b1633273?utm_src=pdf-body
https://www.benchchem.com/product/b1633273?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1633273?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

» Eye Protection: Chemical splash goggles are required. For operations with a high risk of
splashing, a face shield should be worn in addition to goggles.[9][10]

» Hand Protection: Chemical-resistant gloves (e.g., nitrile) should be worn.[9] Double gloving is
recommended for enhanced protection.[10] Gloves must be disposed of immediately after
handling the compound.

o Body Protection: A lab coat or gown must be worn.[9] It should not be worn outside the
laboratory.

o Respiratory Protection: A respirator is required when dusts are generated. All handling of the
solid form should be performed in a certified chemical fume hood.

2.2. General Handling Precautions

» Avoid inhalation, ingestion, and skin/eye contact.[9]

e Do not eat, drink, or smoke in the laboratory.[9][11]

e Wash hands thoroughly after handling.[9][12]

o Work in a well-ventilated area, preferably a chemical fume hood.[13]
e Minimize dust generation.

e Transport chemicals in secondary, shatter-resistant containers.[9]
Experimental Protocols

3.1. Preparation of Stock Solutions

This protocol outlines the steps for safely preparing a stock solution of Corynecin 1.
e Preparation:

o Don all required PPE as listed in section 2.1.
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o Prepare the workspace by laying down absorbent bench paper in a chemical fume hood.
[13]

e Weighing:
o Tare a sterile, conical tube on an analytical balance.

o Carefully weigh the desired amount of Corynecin | powder into the tube. Avoid creating
dust.

» Solubilization:
o Add the appropriate solvent (e.g., DMSO, ethanol, methanol) to the tube.[1]
o Vortex briefly until the solid is completely dissolved.

e Storage:

o Label the tube clearly with the compound name, concentration, solvent, and date of
preparation.

o Store the stock solution at -20°C for long-term use.[1][4]
3.2. Spill and Waste Management

e Spills:

o

In case of a spill, evacuate the area and prevent others from entering.

[e]

If safe to do so, cover the spill with an absorbent material.

o

Wearing appropriate PPE, carefully clean the area with a suitable disinfectant.[11]

[¢]

Collect all contaminated materials in a sealed container for hazardous waste disposal.

e Waste Disposal:

o All solid waste and disposable labware contaminated with Corynecin | should be
disposed of as hazardous chemical waste.
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o Liquid waste should be collected in a designated, labeled hazardous waste container.

o Follow all institutional and local regulations for hazardous waste disposal.

Visualized Workflows and Pathways

4.1. Safe Handling Workflow

The following diagram illustrates the essential steps for the safe handling of Corynecin I in the
laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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